2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-((4-chlorobenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)ethanone
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Description
2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-((4-chlorobenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H15ClN2O4S and its molecular weight is 402.85. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Heterocyclic Compound Development
Researchers have developed methods to synthesize heterocyclic compounds incorporating the benzo[d][1,3]dioxol moiety. These methods aim to create compounds with potential biological activities by exploiting the unique chemical structure of benzo[d][1,3]dioxol derivatives.
- Microwave-Assisted Synthesis : A study by K. Mistry and K. R. Desai (2006) described the microwave-assisted rapid synthesis of nitrogen and sulfur-containing heterocyclic compounds. Their work demonstrates the efficiency of microwave irradiation in synthesizing complex molecules, potentially including derivatives similar to the compound (Mistry & Desai, 2006).
Biological Activity Evaluation
The compound's structural components have been integrated into various derivatives to evaluate their biological activities, including antimicrobial and anti-inflammatory effects.
Antimicrobial Activity : The synthesis of benzo[d][1,3]dioxole gathered pyrazole derivatives and their antimicrobial evaluation were conducted by B. Umesha and Y. Basavaraju (2014). Their research highlights the potential antimicrobial properties of compounds derived from benzo[d][1,3]dioxol-5-yl)ethanone, suggesting applications in developing new antimicrobial agents (Umesha & Basavaraju, 2014).
Anti-inflammatory Activity : Kumar and Singh (2020) explored the anti-inflammatory and analgesic evaluation of thiazole/oxazole substituted benzothiazole derivatives. Their findings indicate the potential therapeutic applications of compounds incorporating elements from the query compound in treating inflammation and pain (Kumar & Singh, 2020).
Antioxidant Properties
The research into the antioxidant properties of thiazole derivatives, as explored by V. Jaishree and colleagues (2012), provides insights into the potential application of such compounds in mitigating oxidative stress, which is a key factor in various chronic diseases (Jaishree et al., 2012).
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-1-[3-[(4-chloro-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN2O4S/c20-13-2-1-3-16-18(13)21-19(27-16)26-12-8-22(9-12)17(23)7-11-4-5-14-15(6-11)25-10-24-14/h1-6,12H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWIHWOUREBOPTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CC2=CC3=C(C=C2)OCO3)OC4=NC5=C(S4)C=CC=C5Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzo[d][1,3]dioxol-5-yl)-1-(3-((4-chlorobenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)ethanone |
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